Cas no 2679811-73-3 ((2S)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid)

(2S)-2-{(Prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid is a chiral cysteine derivative featuring a prop-2-en-1-yloxycarbonyl (Alloc) protecting group on the amino functionality and a free thiol group. This compound is particularly useful in peptide synthesis and bioconjugation applications due to its orthogonal protecting group strategy, allowing selective deprotection under mild conditions. The Alloc group can be removed via palladium-catalyzed deprotection, while the thiol moiety remains intact for further functionalization. Its structural features make it valuable in the preparation of thiol-containing peptides, protein modifications, and as a building block in medicinal chemistry. The compound’s high purity and defined stereochemistry ensure reproducibility in synthetic workflows.
(2S)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid structure
2679811-73-3 structure
Product Name:(2S)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid
CAS No:2679811-73-3
MF:C7H11NO4S
MW:205.23154091835
CID:5643865
PubChem ID:22826558
Update Time:2025-05-26

(2S)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-sulfanylpropanoic acid
    • EN300-28272583
    • 2679811-73-3
    • (2S)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid
    • Inchi: 1S/C7H11NO4S/c1-2-3-12-7(11)8-5(4-13)6(9)10/h2,5,13H,1,3-4H2,(H,8,11)(H,9,10)/t5-/m1/s1
    • InChI Key: OAKOYZRUNZYPQA-RXMQYKEDSA-N
    • SMILES: SC[C@H](C(=O)O)NC(=O)OCC=C

Computed Properties

  • Exact Mass: 205.04087901g/mol
  • Monoisotopic Mass: 205.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 76.6Ų

(2S)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid Pricemore >>

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Additional information on (2S)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid

Research Brief on (2S)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid (CAS: 2679811-73-3)

In recent years, the compound (2S)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid (CAS: 2679811-73-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiol-containing structure and allyloxycarbonyl (Alloc) protecting group, has shown promising potential in various applications, including drug development, peptide synthesis, and enzyme inhibition studies. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic implications.

The synthesis of (2S)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed solid-phase peptide synthesis (SPPS) techniques, leveraging the Alloc group's orthogonality to other protecting groups, such as Fmoc and Boc. This approach allows for selective deprotection under mild conditions, making the compound particularly useful in the synthesis of complex peptides and peptidomimetics. Additionally, the thiol moiety in the molecule provides a reactive handle for further functionalization, enabling the creation of disulfide bonds or conjugation with other biomolecules.

Recent investigations into the biological activity of (2S)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid have revealed its potential as a modulator of enzyme function. Specifically, the compound has been studied for its ability to inhibit cysteine proteases, a class of enzymes implicated in various pathological conditions, including cancer, inflammation, and infectious diseases. The thiol group in the molecule interacts with the active-site cysteine residue of these proteases, forming a reversible or irreversible covalent bond, depending on the experimental conditions. This mechanism of action has spurred interest in developing derivatives of the compound for targeted therapeutic applications.

In the context of drug delivery, (2S)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid has been explored as a component of prodrug systems. The Alloc group can be cleaved enzymatically or chemically in vivo, releasing the active thiol-containing moiety. This property has been harnessed to design prodrugs that improve the pharmacokinetic profiles of therapeutic agents, enhancing their bioavailability and reducing off-target effects. Recent preclinical studies have demonstrated the efficacy of such prodrugs in animal models of oxidative stress and inflammatory disorders.

Despite these promising developments, challenges remain in the widespread application of (2S)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid. Issues such as stability under physiological conditions, potential toxicity, and scalability of synthesis need to be addressed in future research. However, ongoing studies continue to explore novel derivatives and formulations to overcome these limitations, paving the way for potential clinical translation.

In conclusion, (2S)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylpropanoic acid (CAS: 2679811-73-3) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a promising candidate for further development in drug discovery and therapeutic applications. Continued research into its mechanisms of action and optimization of its properties will likely yield significant advancements in the coming years.

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